2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride

• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate;hydrochloride
• InChI: InChI=1S/C16H25NO4.ClH/c1-16(2,3)17(4)9-10-21-15(18)12-7-8-13(19-5)14(11-12)20-6;/h7-8,11H,9-10H2,1-6H3;1H
• InChI Key: SKSFKJXXNSNQCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCOC(=O)C1=CC(=C(C=C1)OC)OC.Cl
• Molecular Formula: C16H26ClNO4
• Molecular Weight: 331.8 g/mol

Description

2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride is a chemical compound with the molecular formula C17H27NO4Cl. It is commonly used in scientific research as a pharmacological tool for studying the mechanisms of certain biological processes.

Mechanism of Action

The mechanism of action of 2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride is not fully understood. However, it is believed to act by inhibiting the release of neurotransmitters, such as dopamine and glutamate, from presynaptic neurons. This inhibition is thought to be mediated by the compound's ability to block voltage-gated calcium channels, which are required for neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These include the modulation of ion channels, the regulation of intracellular signaling pathways, and the inhibition of neurotransmitter release. These effects make it a valuable tool for studying the mechanisms of many physiological and pathological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride in lab experiments include its ability to selectively inhibit neurotransmitter release, its ability to modulate ion channels, and its ability to regulate intracellular signaling pathways. However, there are also limitations to its use. For example, it may have off-target effects on other biological processes, and its effects may vary depending on the specific experimental conditions.

Future Directions

There are many future directions for research on 2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride. One area of focus could be on the compound's effects on specific neurotransmitter systems, such as the dopamine or glutamate systems. Another area of focus could be on the development of more selective and potent analogs of the compound. Additionally, future research could explore the potential therapeutic applications of the compound in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

2-[tert-butyl(methyl)amino]ethyl 3,4-dimethoxybenzoate hydrochloride is commonly used as a pharmacological tool in scientific research. It has been shown to have a variety of effects on biological processes, including the inhibition of neurotransmitter release, the modulation of ion channels, and the regulation of intracellular signaling pathways. These effects make it a valuable tool for studying the mechanisms of many physiological and pathological processes.